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Abstract

This document provides a detailed technical guide on N-(2-Hydroxyethyl)isonicotinamide, a
significant research chemical primarily recognized as the principal metabolite of the antianginal
drug, Nicorandil. While its role in the metabolic pathway of Nicorandil is well-established, this
guide also explores its fundamental chemical properties, potential independent biological
activities, and provides detailed protocols for its analysis. This resource is intended for
researchers, scientists, and professionals in drug development, offering a consolidated
repository of technical information to facilitate further investigation into this molecule.

Introduction and Chemical Identity

N-(2-Hydroxyethyl)isonicotinamide, also known by synonyms such as N-(2-Hydroxyethyl)-4-
pyridinecarboxamide and SG-86, is a nicotinamide derivative.[1][2] It is a stable, crystalline
solid at room temperature.[3] The primary context of its scientific investigation has been as the
denitrated metabolite of Nicorandil, a potassium channel activator and nitric oxide donor used
in the treatment of angina.[2][4] Pharmacokinetic studies have shown that following oral
administration of Nicorandil, N-(2-Hydroxyethyl)isonicotinamide is rapidly formed and
constitutes a major portion of the urinary metabolites.[4]
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While considered to have negligible cardiovascular effects compared to its parent compound,
its presence as a significant metabolite necessitates a thorough understanding of its own
biochemical and pharmacological profile.[2][4] This guide aims to provide a comprehensive
overview of N-(2-Hydroxyethyl)isonicotinamide, moving beyond its identity as a mere
metabolite to explore its potential as a research chemical in its own right.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of N-(2-
Hydroxyethyl)isonicotinamide is fundamental for its application in research, from designing
experiments to interpreting results.

Property Value Source(s)
Molecular Formula CsH10N202 [1]
Molecular Weight 166.18 g/mol [1]
CAS Number 6265-74-3 [5]
Appearance White crystalline powder [3]
Melting Point 136-138 °C [3]
Boiling Point 220 °C (lit.) [3]

N-(2-hydroxyethyl)pyridine-4-
IUPAC Name (e-hy _ yethypy [1]
carboxamide

N-(2-Hydroxyethyl)-4-
Synonyms pyridinecarboxamide, SG-86, [1][2]

Nicorandil amide

Synthesis and Metabolism
Synthesis

A common laboratory synthesis of N-(2-Hydroxyethyl)isonicotinamide involves the reaction
of methyl nicotinate with monoethanolamine. The mixture is heated, and upon cooling, N-(2-
Hydroxyethyl)isonicotinamide crystallizes, often in high purity, minimizing the need for
extensive chromatographic purification.[6]
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Metabolic Fate of Nicorandil

The primary route of N-(2-Hydroxyethyl)isonicotinamide formation in vivo is through the
denitration of Nicorandil.[4] This metabolic conversion is a key aspect of Nicorandil's

( )

pharmacology.

In vivo

Denitration
(Metabolic Process)

Click to download full resolution via product page

Caption: Metabolic pathway of Nicorandil to N-(2-Hydroxyethyl)isonicotinamide.

Potential Biological Activities and Research
Applications

While early research concluded that N-(2-Hydroxyethyl)isonicotinamide possesses little to
no vasodilatory activity, its structural similarity to nicotinamide, a form of vitamin B3, suggests
potential involvement in other cellular processes.[2][4] It is important to note that, unlike other
nicotinamide derivatives, N-(2-Hydroxyethyl)isonicotinamide is not a precursor for NAD+
biosynthesis.[6]
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Emerging, yet not fully substantiated, areas of research interest include its potential
antioxidant, anti-inflammatory, and neuroprotective effects.[6] These potential activities warrant
further investigation to delineate any therapeutic potential independent of Nicorandil. As a
research chemical, it can be utilized in various studies:

o Metabolic Studies: As a reference standard in pharmacokinetic and drug metabolism studies
of Nicorandil.

e Pharmacological Screening: To investigate its independent effects on various cellular
pathways, particularly those related to inflammation and oxidative stress.

o Medicinal Chemistry: As a scaffold for the synthesis of novel compounds with potential
therapeutic activities.

Application Notes and Protocols

High-Performance Liquid Chromatography (HPLC) for
Quantification

Accurate quantification of N-(2-Hydroxyethyl)isonicotinamide is crucial for pharmacokinetic
and metabolism studies. The following protocol is a representative method for its determination
in biological matrices.

Objective: To provide a robust HPLC method for the separation and quantification of N-(2-
Hydroxyethyl)isonicotinamide.

Instrumentation and Reagents:

o High-Performance Liquid Chromatography (HPLC) system with a UV detector

C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 um patrticle size)

Methanol (HPLC grade)

Water (HPLC grade)

Acetonitrile (HPLC grade)
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e Formic acid (optional, for pH adjustment and improved peak shape)

e N-(2-Hydroxyethyl)isonicotinamide reference standard

e Internal standard (optional, for improved accuracy)

Chromatographic Conditions:

Parameter Condition
Isocratic elution with a mixture of Methanol and
) Water (e.g., 60:40 v/v). The exact ratio may
Mobile Phase R N
need optimization based on the specific column
and system.
Flow Rate 1.0 mL/min

Column Temperature

Ambient (or controlled at 25 °C for better

reproducibility)

Detection Wavelength

262 nm

Injection Volume

20 L

Protocol Workflow:
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Caption: Experimental workflow for HPLC analysis of N-(2-Hydroxyethyl)isonicotinamide.
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Detailed Protocol: Quantification in Plasma

1. Standard Curve Preparation:
» Prepare a stock solution of N-(2-Hydroxyethyl)isonicotinamide (1 mg/mL) in methanol.

o Perform serial dilutions to prepare working standards in the range of 0.1 pg/mL to 100
pg/mL.

o Spike blank plasma with the working standards to create a calibration curve.
2. Sample Preparation (Protein Precipitation):

e To 100 pL of plasma sample (or standard), add 300 pL of ice-cold acetonitrile to precipitate
proteins.

e Vortex for 1 minute.

e Centrifuge at 10,000 x g for 10 minutes at 4 °C.

o Carefully transfer the supernatant to a clean tube.

o Evaporate the supernatant to dryness under a gentle stream of nitrogen.

o Reconstitute the residue in 100 pL of the HPLC mobile phase.

» Vortex and transfer to an HPLC vial.

3. HPLC Analysis:

e Inject 20 pL of the prepared sample onto the HPLC system.

e Run the analysis using the chromatographic conditions outlined in section 4.1.
4. Data Analysis:

 Integrate the peak area corresponding to the retention time of N-(2-
Hydroxyethyl)isonicotinamide.
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o Construct a calibration curve by plotting the peak area versus the concentration of the
standards.

» Determine the concentration of N-(2-Hydroxyethyl)isonicotinamide in the unknown
samples by interpolating their peak areas from the calibration curve.

Causality and Self-Validation:

e Protein Precipitation: The use of acetonitrile effectively removes high molecular weight
proteins that can interfere with the analysis and damage the HPLC column.

» Centrifugation: This step ensures a clear supernatant, free of precipitated proteins, for
injection.

e Evaporation and Reconstitution: This step concentrates the analyte and ensures it is
dissolved in a solvent compatible with the mobile phase, leading to better peak shape and
reproducibility.

o Calibration Curve: The use of a calibration curve prepared in the same biological matrix as
the samples accounts for potential matrix effects and ensures accurate quantification.

Safety and Handling

Based on available data, N-(2-Hydroxyethyl)isonicotinamide is not classified as a hazardous
substance according to GHS criteria.[1] However, as with any research chemical, standard
laboratory safety practices should be followed.

e Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when
handling the compound.

» Handling: Avoid inhalation of dust and contact with skin and eyes. Work in a well-ventilated
area.

e Storage: Store in a tightly sealed container in a cool, dry place.

For the nitric ester derivative, N-(2-Hydroxyethyl)isonicotinamide nitric ester, it is classified
as Acute Toxicity, Oral, Category 4.
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Conclusion

N-(2-Hydroxyethyl)isonicotinamide is a research chemical of significant interest primarily due
to its role as the main metabolite of Nicorandil. While it appears to be pharmacologically less
active than its parent compound in the cardiovascular system, its complete biological profile
remains an area for further exploration. The analytical methods provided in this guide offer a
solid foundation for researchers to accurately quantify this compound in biological matrices,
enabling more detailed pharmacokinetic and metabolism studies. Future research should focus
on elucidating any potential independent biological effects of N-(2-
Hydroxyethyl)isonicotinamide to fully understand its role in human physiology and
pharmacology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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